GSK269962 hydrochloride
Overview
Description
GSK269962 hydrochloride is a potent ROCK inhibitor with IC50s of 1.6 and 4 nM for recombinant human ROCK1 and ROCK2 respectively . It has anti-inflammatory and vasodilatory activities . The molecular formula is C29H31ClN8O5 .
Molecular Structure Analysis
The IUPAC name of GSK269962 hydrochloride is N - [3- [2- (4-amino-1,2,5-oxadiazol-3-yl)-1-ethylimidazo [4,5-c]pyridin-6-yl]oxyphenyl]-4- (2-morpholin-4-ylethoxy)benzamide;hydrochloride . The canonical SMILES representation is CCN1C2=CC(=NC=C2N=C1C3=NON=C3N)OC4=CC=CC(=C4)NC(=O)C5=CC=C(C=C5)OCCN6CCOCC6.Cl .Physical And Chemical Properties Analysis
The molecular weight of GSK269962 hydrochloride is 607.1 g/mol . It has 3 hydrogen bond donors and 11 hydrogen bond acceptors . The rotatable bond count is 10 . The exact mass is 606.2105938 g/mol .Scientific Research Applications
Rho Kinase Inhibition
GSK269962 hydrochloride is a potent inhibitor of Rho kinase (ROCK), with IC50 values of 1.6 and 4 nM for recombinant human ROCK1 and ROCK2 respectively . This makes it a valuable tool in research involving these kinases.
Vasorelaxation Studies
GSK269962 hydrochloride has been used in studies involving vasorelaxation. It has been shown to induce vasorelaxation in preconstricted rat aorta, with an IC50 of 35 nM .
Hypertension Research
Due to its vasorelaxation properties, GSK269962 hydrochloride has been used in research related to hypertension. It has been shown to lower blood pressure in a rat model of hypertension .
Cell Contraction Studies
GSK269962 hydrochloride has been used in studies involving cell contraction. For example, it has been used in research investigating the contraction of uterine myocytes .
Inflammation Research
GSK269962 hydrochloride has been used in research related to inflammation. It has been shown to have anti-inflammatory properties .
Kinase Selectivity Studies
GSK269962 hydrochloride has been used in studies investigating kinase selectivity. It displays greater than 30-fold selectivity for ROCK against a panel of serine/threonine kinases .
Mechanism of Action
Target of Action
GSK269962 hydrochloride is a potent and selective inhibitor of Rho-associated protein kinases (ROCK), specifically ROCK1 and ROCK2 . These kinases play crucial roles in various cellular functions, including cell adhesion, proliferation, smooth muscle contraction, and stem cell renewal .
Mode of Action
GSK269962 hydrochloride interacts with its targets, ROCK1 and ROCK2, by binding to their active sites, thereby inhibiting their kinase activity . This inhibition disrupts the downstream signaling pathways regulated by these kinases, leading to various cellular changes.
Biochemical Pathways
The primary biochemical pathway affected by GSK269962 hydrochloride is the Rho/ROCK signaling pathway . By inhibiting ROCK1 and ROCK2, GSK269962 hydrochloride disrupts the normal functioning of this pathway, which can lead to changes in cell adhesion, proliferation, and smooth muscle contraction .
Pharmacokinetics
It’s known that the compound has been used in in vivo studies, suggesting it has suitable bioavailability for such applications .
Result of Action
The inhibition of ROCK1 and ROCK2 by GSK269962 hydrochloride leads to a variety of cellular effects. For instance, it has been shown to block the generation of inflammatory cytokines in lipopolysaccharide-stimulated monocytes . Additionally, it induces vasorelaxation in preconstricted rat aorta .
properties
IUPAC Name |
N-[3-[2-(4-amino-1,2,5-oxadiazol-3-yl)-1-ethylimidazo[4,5-c]pyridin-6-yl]oxyphenyl]-4-(2-morpholin-4-ylethoxy)benzamide;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C29H30N8O5.ClH/c1-2-37-24-17-25(31-18-23(24)33-28(37)26-27(30)35-42-34-26)41-22-5-3-4-20(16-22)32-29(38)19-6-8-21(9-7-19)40-15-12-36-10-13-39-14-11-36;/h3-9,16-18H,2,10-15H2,1H3,(H2,30,35)(H,32,38);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UYKVMFKKKLLDGL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C2=CC(=NC=C2N=C1C3=NON=C3N)OC4=CC=CC(=C4)NC(=O)C5=CC=C(C=C5)OCCN6CCOCC6.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C29H31ClN8O5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
607.1 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
GSK269962 hydrochloride | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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